Cas no 1235279-77-2 (4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one)

• Product Name: 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one
• CAS No: 1235279-77-2
• MF: C₁₂H₁₁N₅O₂S
• MW: 289.313040018082
• CID: 5394169
• Update Time: 2025-11-05

4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(2-Pyrazinyl)-4-thiazolyl]carbonyl]-2-piperazinone
• 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one

• Inchi： 1S/C12H11N5O2S/c18-10-6-17(4-3-15-10)12(19)9-7-20-11(16-9)8-5-13-1-2-14-8/h1-2,5,7H,3-4,6H2,(H,15,18)
• InChI Key： UWADVGAPTBAMIC-UHFFFAOYSA-N
• SMILES： N1CCN(C(C2=CSC(C3=NC=CN=C3)=N2)=O)CC1=O

Experimental Properties

• Density: 1.435±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.48±0.20(Predicted)

Additional information on 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one

Comprehensive Overview of 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one (CAS No. 1235279-77-2)

The compound 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one, identified by its CAS No. 1235279-77-2, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrazine ring, a thiazole moiety, and a piperazin-2-one scaffold, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways.

In recent years, the demand for novel heterocyclic compounds like 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one has surged due to their versatility in medicinal chemistry. This compound’s thiazole-pyrazine hybrid structure is often explored for its bioactivity, including anti-inflammatory and anticancer properties. With the rise of AI-driven drug discovery and computational chemistry, molecules such as this are being screened virtually to accelerate the identification of lead compounds.

The synthesis of CAS No. 1235279-77-2 involves multi-step organic reactions, often starting from 2-aminopyrazine and thiazole-4-carboxylic acid derivatives. Its carbonyl-linked piperazinone segment enhances solubility and binding affinity, making it suitable for further derivatization. Given the growing interest in fragment-based drug design, this compound serves as a valuable building block for constructing more complex pharmacophores.

From an industrial perspective, 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one is often discussed in the context of high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Its molecular weight and logP values align with Lipinski’s Rule of Five, suggesting favorable drug-likeness. Additionally, its potential role in targeted therapy aligns with current trends in personalized medicine, where researchers seek compounds with selective action mechanisms.

Another area of interest is the compound’s crystallography and polymorphism, which are critical for pharmaceutical formulation. Studies on its solid-state properties can influence bioavailability and stability, key factors in drug development. As the pharmaceutical industry shifts toward green chemistry, optimizing the synthesis of CAS No. 1235279-77-2 with minimal waste is also a priority.

In summary, 4-[2-(pyrazin-2-yl)-1,3-thiazole-4-carbonyl]piperazin-2-one represents a compelling case study in modern drug discovery. Its structural features, combined with emerging technologies like machine learning in chemistry, position it as a molecule of high relevance. Future research may explore its applications in neurodegenerative diseases or infectious diseases, further expanding its therapeutic potential.